Cas no 17673-61-9 (Linolenyl Oleate)

• Product Name: Linolenyl Oleate
• CAS No: 17673-61-9
• MF: C₃₆H₆₄O₂
• MW: 528.892171859741
• CID: 5092385
• Update Time: 2025-06-09

Linolenyl Oleate Chemical and Physical Properties

Names and Identifiers

• 9-Octadecenoic acid (9Z)-, (9Z,12Z,15Z)-9,12,15-octadecatrienyl ester (9CI)
• Linolenyl Oleate

• Inchi： 1S/C36H64O2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-38-36(37)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h5,7,11,13,17-20H,3-4,6,8-10,12,14-16,21-35H2,1-2H3/b7-5-,13-11-,19-17-,20-18-
• InChI Key： AGAGKLWHIZXMOT-MURDYDGNSA-N
• SMILES： C(OCCCCCCCC/C=C\C/C=C\C/C=C\CC)(=O)CCCCCCC/C=C\CCCCCCCC

Experimental Properties

• Density: 0.880±0.06 g/cm3(Predicted)
• Boiling Point: 594.6±39.0 °C(Predicted)

Additional information on Linolenyl Oleate

Comprehensive Guide to Linolenyl Oleate (CAS No. 17673-61-9): Properties, Applications, and Market Trends

Linolenyl Oleate (CAS No. 17673-61-9) is a specialized ester compound derived from the esterification of linolenic acid and oleic acid. This unique chemical structure endows it with remarkable properties, making it a sought-after ingredient in industries ranging from cosmetics to nutraceuticals. As consumer demand for natural and sustainable ingredients surges, Linolenyl Oleate has gained traction due to its biocompatibility and multifunctional benefits. Below, we delve into its molecular characteristics, applications, and relevance in today’s market.

The molecular formula of Linolenyl Oleate reflects its dual fatty acid composition, combining the unsaturated bonds of linolenyl (omega-3) and oleyl (omega-9) groups. This configuration contributes to its low viscosity, high oxidative stability, and excellent emollient properties. Researchers and formulators often highlight its role in skin barrier enhancement, a topic frequently searched in dermatology and cosmetic science forums. Its ability to mimic natural lipids aligns with the growing trend of "skin-identical" formulations, a keyword dominating beauty industry discussions.

In the cosmetics sector, Linolenyl Oleate is prized for its non-greasy texture and rapid absorption, addressing common user concerns about heavy facial oils. Searches for "lightweight moisturizers" or "fast-absorbing esters" often lead to this ingredient. Additionally, its anti-inflammatory properties make it a candidate for sensitive skin formulations, another high-traffic topic in skincare communities. Brands leveraging clean beauty trends increasingly incorporate Linolenyl Oleate as a plant-based alternative to silicones or mineral oils.

Beyond cosmetics, Linolenyl Oleate finds applications in nutraceuticals and functional foods. Its potential to support cardiovascular health—linked to omega-3 and omega-9 synergies—resonates with health-conscious consumers. Online queries like "benefits of esterified fatty acids" or "bioactive lipids in supplements" reflect this interest. The compound’s enhanced bioavailability compared to free fatty acids further boosts its appeal for encapsulation technologies in dietary supplements.

From an industrial perspective, Linolenyl Oleate is valued for its lubricating properties in biodegradable machinery oils, aligning with global pushes for eco-friendly industrial solutions. Searches for "sustainable lubricants" or "bio-based esters" underscore this niche. Its thermal stability also makes it suitable for high-temperature applications, a feature highlighted in technical forums.

Quality and sourcing are critical for Linolenyl Oleate. Manufacturers emphasize non-GMO and organic-certified raw materials to meet regulatory and consumer expectations. Analytical techniques like GC-MS and HPLC ensure purity, a point often raised in QA/QC discussions. As regulations tighten around green chemistry, transparency in production processes becomes a competitive edge.

In summary, Linolenyl Oleate (CAS No. 17673-61-9) exemplifies innovation at the intersection of chemistry and sustainability. Its versatility across cosmetics, nutrition, and industrial applications—coupled with rising demand for bio-derived and high-performance ingredients—positions it as a compound of enduring relevance. For formulators and brands, understanding its structure-function relationships and market trends is key to unlocking its full potential.